Cas no 22485-79-6 (3a,7a-dimethylhexahydro-4,7-methano-1-benzofuran-2(3h)-one)

• Product Name: 3a,7a-dimethylhexahydro-4,7-methano-1-benzofuran-2(3h)-one
• CAS No: 22485-79-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 912381
• PubChem ID: 284749
• Update Time: 2025-04-19

3a,7a-dimethylhexahydro-4,7-methano-1-benzofuran-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 3a,7a-dimethylhexahydro-4,7-methano-1-benzofuran-2(3h)-one
• DTXSID20945161
• NCIOpen2_001511
• NSC140934
• NSC-140934
• 22485-79-6

• Inchi： 1S/C11H16O2/c1-10-6-9(12)13-11(10,2)8-4-3-7(10)5-8/h7-8H,3-6H2,1-2H3
• InChI Key： ZVZZMBPWOUJSTD-UHFFFAOYSA-N
• SMILES： O1C(CC2(C)C3CCC(C3)C12C)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 270.5°C at 760 mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.532
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones